Cas no 5310-10-1 (N-methylethanethioamide)

N-methylethanethioamide structure
N-methylethanethioamide structure
Product Name:N-methylethanethioamide
CAS No:5310-10-1
MF:C3H7NS
MW:89.1593792438507
CID:1580849
PubChem ID:3032483
Update Time:2025-04-21

N-methylethanethioamide Chemical and Physical Properties

Names and Identifiers

    • N-methylethanethioamide
    • ethanethioamide, N-methyl-
    • methanethioamide, dimethyl-
    • N-methylthioacetamide
    • 3-04-00-00124 (Beilstein Handbook Reference)
    • N-Methylthioacetamid
    • BRN 1736661
    • BP-20334
    • 5310-10-1
    • N-Methylthioacetamid [German]
    • AKOS006239341
    • ACETAMIDE, N-METHYLTHIO-
    • DTXSID30201184
    • Inchi: 1S/C3H7NS/c1-3(5)4-2/h1-2H3,(H,4,5)
    • InChI Key: BNLLHLUAOXAUNQ-UHFFFAOYSA-N
    • SMILES: S=C(C)NC

Computed Properties

  • Exact Mass: 89.03001
  • Monoisotopic Mass: 89.02992040g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 0
  • Complexity: 42.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 44.1Ų

Experimental Properties

  • PSA: 12.03

N-methylethanethioamide Pricemore >>

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